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Compound of Interest

Compound Name:
N6-Dimethylaminomethylidene

isoguanosine

Cat. No.: B15597604 Get Quote

This technical guide provides a comprehensive overview of the chemical structure, synthesis,

and analytical characterization of N6-Dimethylaminomethylidene isoguanosine. The content

is tailored for researchers, scientists, and professionals in the field of drug development and

nucleoside chemistry.

Chemical Structure and Identifiers
N6-Dimethylaminomethylidene isoguanosine is a derivative of isoguanosine, a structural

isomer of guanosine. The N6-dimethylaminomethylidene group serves as a protecting group for

the exocyclic amine at the 6-position of the isoguanine nucleobase. This protection strategy is

common in the synthesis of oligonucleotides to prevent unwanted side reactions.

While direct experimental data for N6-Dimethylaminomethylidene isoguanosine is not

readily available in public databases, its structure and properties can be confidently inferred

from its close analogue, N6-Dimethylaminomethylidene-2'-deoxyisoguanosine. The key

difference lies in the sugar moiety: isoguanosine contains a ribose sugar, whereas 2'-

deoxyisoguanosine possesses a deoxyribose sugar.

Table 1: Chemical Identifiers for N6-Dimethylaminomethylidene Isoguanosine and its Deoxy

Analogue
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Identifier
N6-
Dimethylaminomethyliden
e Isoguanosine (Predicted)

N6-
Dimethylaminomethyliden
e-2'-deoxyisoguanosine[1]

Molecular Formula C13H18N6O5 C13H18N6O4

Molecular Weight 338.32 g/mol 322.32 g/mol

IUPAC Name

N'-[9-[(2R,3R,4S,5R)-3,4-

dihydroxy-5-

(hydroxymethyl)oxolan-2-yl]-2-

oxo-1H-purin-6-yl]-N,N-

dimethylmethanimidamide

N'-[9-[(2R,4S,5R)-4-hydroxy-5-

(hydroxymethyl)oxolan-2-yl]-2-

oxo-1H-purin-6-yl]-N,N-

dimethylmethanimidamide

SMILES
CN(C)C=Nc1nc(O)nc2n(c1)C(

O)C(O)C(CO)O2

CN(C)/C=N/c1nc(O)nc2n(c1)

[C@H]3C--INVALID-LINK----

INVALID-LINK--O3

InChI

InChI=1S/C13H18N6O5/c1-

18(2)5-15-11-10-12(17-

13(23)16-11)19(6-14-10)9-

8(22)7(21)4(3-20)24-9/h4-

9,20-22H,3H2,1-2H3,

(H,16,17,23)/t4-,7-,8-,9-/m1/s1

InChI=1S/C13H18N6O4/c1-

18(2)5-15-11-10-12(17-

13(22)16-11)19(6-14-10)9-3-

7(21)8(4-20)23-9/h5-9,20-

21H,3-4H2,1-2H3,

(H,16,17,22)/t7-,8+,9+/m0/s1

InChIKey Predicted based on analogue
FOSUWRSEKRWMFJ-

DJLDLDEBSA-N

Synthesis and Experimental Protocols
The synthesis of N6-Dimethylaminomethylidene isoguanosine is not explicitly detailed in the

surveyed literature. However, a plausible and efficient synthetic route can be designed based

on established methods in nucleoside chemistry. The proposed synthesis involves two main

stages: the synthesis of the isoguanosine precursor and the subsequent protection of the N6-

amino group.

Synthesis of Isoguanosine
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A common and effective method for the synthesis of isoguanosine is the diazotization of 2,6-

diaminopurine riboside.[2]

Experimental Protocol:

Suspension: Suspend 2,6-diaminopurine riboside in water at room temperature.

Acidification: Add acetic acid to the suspension.

Diazotization: Add a solution of sodium nitrite in water dropwise to the reaction mixture. Stir

the resulting clear solution.

Neutralization: Adjust the pH to 7 with aqueous ammonia in an ice water bath to precipitate

the crude isoguanosine.

Purification: Dissolve the precipitate in dilute hydrochloric acid with heating. Add activated

charcoal and perform a hot filtration. Cool the filtrate in an ice bath and neutralize with dilute

sodium hydroxide to yield high-purity isoguanosine.

N6-Protection of Isoguanosine
The introduction of the dimethylaminomethylidene protecting group onto the exocyclic N6-

amino group of isoguanosine can be achieved using N,N-dimethylformamide dimethyl acetal

(DMF-DMA).

Experimental Protocol:

Dissolution: Dissolve the dried isoguanosine in anhydrous N,N-dimethylformamide (DMF).

Protection Reaction: Add N,N-dimethylformamide dimethyl acetal (DMF-DMA) to the

solution. The reaction is typically carried out at room temperature and monitored by thin-layer

chromatography (TLC).

Work-up: Upon completion, the reaction mixture is concentrated under reduced pressure to

remove the solvent and excess reagent.

Purification: The resulting residue is purified by column chromatography on silica gel to yield

N6-Dimethylaminomethylidene isoguanosine.
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Proposed synthesis of N6-Dimethylaminomethylidene isoguanosine.

Analytical Characterization (Predicted)
Direct analytical data for N6-Dimethylaminomethylidene isoguanosine is not available. The

following table summarizes the expected key signals in ¹H NMR, ¹³C NMR, and mass

spectrometry, based on the known spectra of isoguanosine and the N,N-dimethylformamidine

protecting group.

Table 2: Predicted Analytical Data for N6-Dimethylaminomethylidene Isoguanosine

Technique Predicted Observations

¹H NMR

Formamidine Proton: A singlet around 8.5 ppm.

Dimethyl Protons: Two singlets for the methyl

groups around 3.1 and 3.2 ppm. Ribose

Protons: Characteristic signals for the ribose

moiety, including the anomeric proton (H1') as a

doublet around 5.8-6.0 ppm.

¹³C NMR

Formamidine Carbon: A signal in the range of

155-160 ppm. Dimethyl Carbons: Two signals

for the methyl carbons around 35 and 41 ppm.

Purine and Ribose Carbons: Signals

corresponding to the isoguanosine core

structure.

Mass Spec. (ESI+)
[M+H]⁺: Predicted at m/z 339.14. [M+Na]⁺:

Predicted at m/z 361.12.

Logical Relationships in Application
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N6-Dimethylaminomethylidene isoguanosine is primarily an intermediate in chemical

synthesis, particularly in the preparation of modified oligonucleotides. The

dimethylaminomethylidene group acts as a protecting group for the exocyclic amine of the

isoguanine base, preventing it from reacting during the phosphoramidite coupling steps in

solid-phase oligonucleotide synthesis.

Oligonucleotide Synthesis Workflow
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Role of N6-protection in oligonucleotide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N6-Dimethylaminomethylidene-2'-deoxyisoguanosine | C13H18N6O4 | CID 102067084 -
PubChem [pubchem.ncbi.nlm.nih.gov]

2. Large‐Scale Synthesis of High‐Purity Isoguanosine and Resolution of its Crystal Structure
by Microcrystal Electron Diffraction - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to N6-
Dimethylaminomethylidene Isoguanosine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597604#chemical-structure-of-n6-
dimethylaminomethylidene-isoguanosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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